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Compound of Interest

Compound Name: Eda-DA

Cat. No.: B13572714 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel chemical compounds like Eda-DA. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment. While a specific Safety

Data Sheet (SDS) for Eda-DA is not publicly available, this document compiles best practices

based on general guidelines for handling similar chemical compounds, such as unnatural

amino acids and dipeptides.

Essential Safety and Handling Information
Eda-DA, an unnatural dipeptide building block composed of ethynyl-D-alanine and D-alanine,

requires careful handling to minimize exposure and ensure the integrity of the compound.[1]

The following table summarizes key quantitative data for Eda-DA.

Property Value

Molecular Weight 298.22 g/mol

Formula C8H12N2O3.CF3CO2H

Purity ≥95%

Storage Temperature -20°C

Solubility Soluble to 100 mM in DMSO and water
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

chemical exposure. When handling Eda-DA, the following PPE is mandatory:

Eye Protection: Chemical safety goggles are required to protect against splashes. In

situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

[2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential. Always

inspect gloves for any signs of damage before use and dispose of them properly after

handling the compound.[3]

Body Protection: A lab coat should be worn at all times in the laboratory to protect from spills.

Lab coats should be kept clean and should not be worn outside of the laboratory area.[3]

Footwear: Closed-toe shoes must be worn in the laboratory to protect against spills and

falling objects.[3]

Operational Plan: From Receipt to Use
A structured operational plan ensures both safety and the quality of experimental results.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the lyophilized peptide at -20°C in a dry, dark place.[4]

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation, which can degrade the peptide.[4]

2. Reconstitution:

Reconstitute Eda-DA using sterile bacteriostatic water, DMSO, or another appropriate buffer

as dictated by your experimental protocol.[1][3]
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To dissolve, gently swirl the vial. Avoid vigorous shaking, which can cause the peptide to

denature.[3]

For long-term storage of the reconstituted peptide, it is recommended to create single-use

aliquots to avoid repeated freeze-thaw cycles.[3][4]

3. Handling during Experiments:

Always handle Eda-DA in a well-ventilated area.

Use appropriate, calibrated equipment for all measurements.

Clearly label all solutions containing Eda-DA with the chemical name, concentration, and

date of preparation.[3]

Should a spill occur, immediately follow your laboratory's established spill response

procedures.

Disposal Plan
Proper disposal of Eda-DA and any associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials that have come into contact with Eda-DA, including pipette tips, tubes, and

gloves, should be considered chemical waste.

Segregate Eda-DA waste from other laboratory waste streams.

2. Disposal Procedure:

Dispose of Eda-DA waste in a designated, sealed, and clearly labeled hazardous waste

container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Do not dispose of Eda-DA down the drain or in the regular trash.[5]
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Experimental Workflow and Safety Protocol
The following diagram illustrates the key stages of handling Eda-DA, from initial preparation to

final disposal, emphasizing the integration of safety measures at each step.
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Eda-DA Handling and Safety Workflow
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Caption: Workflow for safe handling of Eda-DA.
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By adhering to these guidelines, researchers can confidently and safely incorporate Eda-DA
into their experimental workflows, contributing to the advancement of science while maintaining

the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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